Cas no 944265-90-1 (2-2-(2-Chloro-4-pyrimidinyl)phenyl-1-ethanol)

• Product Name: 2-2-(2-Chloro-4-pyrimidinyl)phenyl-1-ethanol
• CAS No: 944265-90-1
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• MDL: MFCD21090821
• CID: 4781578
• Update Time: 2025-10-21

2-2-(2-Chloro-4-pyrimidinyl)phenyl-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-chloropyrimidin-4-yl)phenyl]ethanol
• 2-[2-(2-Chloro-4-pyrimidinyl)phenyl]-1-ethanol
• 2-(2-(2-Chloropyrimidin-4-yl)phenyl)ethan-1-ol
• 2-2-(2-Chloro-4-pyrimidinyl)phenyl-1-ethanol

• MDL： MFCD21090821
• Inchi： 1S/C12H11ClN2O/c13-12-14-7-5-11(15-12)10-4-2-1-3-9(10)6-8-16/h1-5,7,16H,6,8H2
• InChI Key： ITTWVMLUYNVILL-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(C2C=CC=CC=2CCO)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• XLogP3: 2.4
• Topological Polar Surface Area: 46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-2-(2-Chloro-4-pyrimidinyl)phenyl-1-ethanol

Comprehensive Overview of 2-2-(2-Chloro-4-pyrimidinyl)phenyl-1-ethanol (CAS No. 944265-90-1)

2-2-(2-Chloro-4-pyrimidinyl)phenyl-1-ethanol (CAS No. 944265-90-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its pyrimidine and phenyl moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "pyrimidine derivatives applications", "chloro-substituted phenyl ethanol synthesis", and "CAS 944265-90-1 suppliers", reflecting its relevance in modern chemical innovation.

The molecular structure of 2-2-(2-Chloro-4-pyrimidinyl)phenyl-1-ethanol features a chloro-substituted pyrimidine ring attached to a phenyl ethanol backbone, which enhances its reactivity and versatility. This design makes it a valuable building block for developing small-molecule inhibitors and crop protection agents. Recent trends in AI-driven drug discovery and sustainable agriculture have further amplified interest in such compounds, as evidenced by search queries like "pyrimidine-based agrochemicals" and "green chemistry intermediates".

From a synthetic perspective, CAS No. 944265-90-1 is often utilized in cross-coupling reactions and catalytic hydrogenation processes. Its chloro group acts as a leaving group, facilitating nucleophilic substitutions—a topic frequently explored in academic forums and patent literature. SEO-optimized terms such as "pyrimidine coupling reactions" and "phenyl ethanol derivatives in medicinal chemistry" align with user search intent, underscoring the compound's interdisciplinary applications.

In the pharmaceutical sector, 2-2-(2-Chloro-4-pyrimidinyl)phenyl-1-ethanol is investigated for its potential role in modulating kinase activity, a hotspot in cancer therapeutics. The rise of personalized medicine and targeted drug delivery has spurred demand for structurally diverse intermediates like this. Concurrently, searches for "kinase inhibitor scaffolds" and "high-value chemical intermediates" highlight its commercial and scientific appeal.

Quality control and analytical characterization of 944265-90-1 involve advanced techniques such as HPLC, NMR, and mass spectrometry. Laboratories prioritizing QC/QA compliance often seek data on "CAS 944265-90-1 purity standards" or "spectroscopic analysis of pyrimidine compounds", reflecting the compound's stringent usage criteria. Regulatory frameworks like REACH and GMP further dictate its handling, a concern for manufacturers navigating global supply chains.

Environmental and safety considerations for 2-2-(2-Chloro-4-pyrimidinyl)phenyl-1-ethanol are integral to its lifecycle management. While not classified as hazardous, best practices emphasize waste minimization and solvent recovery—topics resonating with green chemistry advocates. Popular search terms like "sustainable synthesis of chloro-pyrimidines" and "benign by design intermediates" mirror this shift toward eco-friendly production.

In summary, 2-2-(2-Chloro-4-pyrimidinyl)phenyl-1-ethanol (CAS No. 944265-90-1) exemplifies the synergy between structural ingenuity and applied research. Its utility spans drug development, material science, and agrochemical innovation, making it a cornerstone in contemporary chemistry. As industries pivot toward AI-augmented R&D and circular economy models, compounds like this will remain pivotal in addressing global challenges.